Cas no 681275-90-1 (ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate
• CAS No: 681275-90-1
• MF: C₂₇H₂₆N₂O₃S
• MW: 458.571945667267
• CID: 6420557
• PubChem ID: 4121604
• Update Time: 2025-06-13

ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate
• F0545-0371
• 681275-90-1
• AKOS024582486
• Ethyl 4-[[2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetyl]amino]benzoate
• ethyl 4-[2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamido]benzoate
• Oprea1_277928
• ethyl 4-(2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-[[1-[(3-methylphenyl)methyl]-1H-indol-3-yl]thio]acetyl]amino]-, ethyl ester

• Inchi： 1S/C27H26N2O3S/c1-3-32-27(31)21-11-13-22(14-12-21)28-26(30)18-33-25-17-29(24-10-5-4-9-23(24)25)16-20-8-6-7-19(2)15-20/h4-15,17H,3,16,18H2,1-2H3,(H,28,30)
• InChI Key： SZWYINMHLODPAH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2C3=C(N(CC4=CC=CC(C)=C4)C=2)C=CC=C3)=O)C=C1

Computed Properties

• Exact Mass: 458.16641387g/mol
• Monoisotopic Mass: 458.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 698.2±55.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate

Comprehensive Overview of Ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate (CAS No. 681275-90-1)

The compound Ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate, identified by its CAS No. 681275-90-1, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring an indole core linked to a benzoate ester via a sulfanyl acetamide bridge, makes it a subject of interest for scientists exploring novel therapeutic agents. This compound's unique architecture suggests possible applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation, aligning with current trends in precision medicine.

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The synthesis of CAS No. 681275-90-1 involves multi-step organic reactions, including N-alkylation of the indole ring and thioether formation, techniques commonly explored in medicinal chemistry laboratories. Its 3-methylphenyl substituent may contribute to steric effects or π-stacking interactions, which are hot topics in structure-activity relationship (SAR) studies. These attributes make the compound a valuable candidate for lead optimization in oncology or neurodegenerative disease research, areas where users often query "novel indole-based therapeutics".

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To conclude, Ethyl 4-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamidobenzoate represents a compelling case study in rational drug design. Its structural complexity and potential pharmacophore elements position it at the intersection of chemical biology and material science, addressing both academic and industrial research needs. As the scientific community prioritizes molecular diversity and mechanistic studies, this compound's profile answers pressing questions about next-generation therapeutics while adhering to SEO best practices through strategic keyword integration.